N-{[(4-chlorophenyl)carbamothioyl]amino}-2-phenylacetamide

• IUPAC Name: 1-(4-chlorophenyl)-3-[(2-phenylacetyl)amino]thiourea
• InChI: InChI=1S/C15H14ClN3OS/c16-12-6-8-13(9-7-12)17-15(21)19-18-14(20)10-11-4-2-1-3-5-11/h1-9H,10H2,(H,18,20)(H2,17,19,21)
• InChI Key: FIRNVVDFFZQLAX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC(=O)NNC(=S)NC2=CC=C(C=C2)Cl
• Molecular Formula: C15H14ClN3OS
• Molecular Weight: 319.8 g/mol

Description

N-{[(4-chlorophenyl)carbamothioyl]amino}-2-phenylacetamide is a chemical compound with the molecular formula C15H13ClN2OS. This compound is also known as MCC950 and is a potent inhibitor of the NLRP3 inflammasome, which is a protein complex that plays a crucial role in the innate immune system. The NLRP3 inflammasome is involved in the regulation of inflammation and the immune response, and its dysregulation has been implicated in a variety of diseases, including Alzheimer's disease, Parkinson's disease, and multiple sclerosis. MCC950 has shown promise as a therapeutic agent for these diseases and others.

Scientific Research Applications

Synthesis and Computational Evaluation

Synthesis, Computational and Pharmacological Evaluation of N-(2-benzoyl- 4-chlorophenyl)-2-(4-(Substituted Phenyl) Piperazin-1-yl) Acetamides as CNS Agents This study discusses the synthesis of a series of new acetamides and evaluates their anxiolytic and skeletal muscle relaxant activities. Molecular docking studies show that these compounds correctly dock into the GABAA receptor binding pocket. The study highlights compound 3h for its potent activity in this domain (Verma, Kumar, & Kumar, 2017).

Spectroscopic Studies of Ligand

Synthesis and Spectroscopic Studies of new ligand N-((4-(phenylamino)phenyl)carbamothioyl) acetamide with some Divalent Metal Ion Complexes This research outlines the synthesis of a new ligand and its characterization through various spectroscopic methods. It also studies divalent metal ion complexes of the ligand, hinting at an octahedral geometrical structure for these complexes (Sarhan & Neema, 2018).

Antibacterial Agents Synthesis and QSAR Studies

Synthesis and QSAR Studies of 4-Oxo-thiazolidines and 2-Oxo-azetidines as Potential Antibacterial Agents This paper presents the synthesis and evaluation of various acetamide derivatives for their antibacterial activity. QSAR studies indicate the positive contribution of substituents, enhancing the antibacterial potency of these compounds (Desai, Shah, Bhavsar, & Saxena, 2008).

Structural Insights

Crystal Structure of N-(2-Benzoyl-4,5-dimethoxyphenethyl)-2-phenylacetamide The study provides a detailed crystal structure of a similar acetamide, indicating its potential interactions and stability in solid-state. The study provides insights into the molecular packing and interaction patterns within the structure (Marinova, Nikolova, Dołęga, & Ahmedova, 2022).

Molecular Conformations and Supramolecular Assembly

Halogenated C,N-diarylacetamides molecular conformations and supramolecular assembly

This research provides an in-depth analysis of the molecular conformations and supramolecular assembly of halogenated N,2-diarylacetamides. It discusses the significant interactions and molecular arrangements that contribute to the structural stability of these compounds (Nayak et al., 2014).

Safety and Hazards

• MSDS : Refer to the Material Safety Data Sheet (MSDS) for safety information.